5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C10H7ClN2O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key: WYTQCLKZYRFUIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=C2)C(=O)O)Cl
• Molecular Formula: C10H7ClN2O2
• DSSTOX Substance ID: DTXSID001008344
• Molecular Weight: 222.63 g/mol
• CAS No.: 887408-58-4, 54006-63-2

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include aspects such as solubility, melting point, boiling point, and reactivity. The specific physical and chemical properties for “5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid” are not provided in the retrieved sources.

Scientific Research Applications

• Crystallographic and Spectroscopic Analysis : Kumarasinghe et al. (2009) focused on the regiospecific synthesis of a similar pyrazole compound and its structural determination using single-crystal X-ray analysis, emphasizing the importance of such compounds in crystallography and material science (Kumarasinghe, Hruby, & Nichol, 2009).

• Synthesis of Condensed Pyrazoles : Arbačiauskienė et al. (2011) described the use of similar pyrazole derivatives in palladium-catalyzed cross-coupling reactions to create various condensed pyrazoles, showcasing the compound's role in synthetic organic chemistry (Arbačiauskienė et al., 2011).

• Molecular Geometry and DFT Calculations : Alaşalvar et al. (2014) performed a detailed study on the crystal structure and DFT calculations of a pyrazole derivative, highlighting its significance in computational chemistry and molecular modeling (Alaşalvar et al., 2014).

• Agricultural Applications as Chemical Hybridizing Agents : Beck et al. (1988) explored the synthesis of pyrazolecarbonitriles and related derivatives, with some compounds acting as chemical hybridizing agents in crops, demonstrating the compound's potential in agriculture (Beck, Lynch, & Wright, 1988).

• Antifungal and SDH Inhibitor Activity : Liu et al. (2020) designed and synthesized derivatives of a similar pyrazole compound, demonstrating significant antifungal activity and SDH inhibitor effects, which are important for combating crop diseases (Liu et al., 2020).

• Antimicrobial and Anticancer Agents : Hafez, El-Gazzar, and Al-Hussain (2016) synthesized a series of novel pyrazole derivatives with potential antimicrobial and anticancer activity, indicating the compound's relevance in pharmaceuticals and drug discovery (Hafez, El-Gazzar, & Al-Hussain, 2016).

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may interact with targets related to these diseases.

Mode of Action

For instance, some pyrazoline derivatives have been shown to inhibit acetylcholinesterase (AChE) activity, affecting nerve pulse transmission .

Biochemical Pathways

For example, some pyrazole derivatives have shown antileishmanial and antimalarial activities, suggesting they may affect pathways related to these diseases .

Result of Action

Given the reported antileishmanial and antimalarial activities of pyrazole derivatives , it’s plausible that this compound may have similar effects.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and how to handle it safely. The specific safety and hazard information for “5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid” is not provided in the retrieved sources.

Biochemical Analysis

Biochemical Properties

The nature of these interactions likely involves the formation of non-covalent bonds between the compound and the active site of the target enzyme, disrupting its normal function and inhibiting its catalytic activity .

Cellular Effects

Similar compounds have shown to possess certain anti-viral activity . This suggests that 5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It’s plausible that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Similar compounds have shown to inhibit the growth of tumor cells , suggesting potential long-term effects on cellular function.

Metabolic Pathways

Similar compounds have been found to inhibit certain enzymes, suggesting that it could potentially interact with various metabolic pathways .